Cas no 37519-09-8 (4-(trifluoromethyl)benzene-1,2-diol)

• Product Name: 4-(trifluoromethyl)benzene-1,2-diol
• CAS No: 37519-09-8
• MF: C₇H₅F₃O₂
• MW: 178.108612775803
• CID: 1483953
• PubChem ID: 12040446
• Update Time: 2024-11-07

4-(trifluoromethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)-1,2-benzenediol
• 37519-09-8
• SCHEMBL187014
• 4-trifluoromethyl-benzene-1,2-diol
• N12659
• EN300-1599507
• CK-0724
• MFCD18395730
• 4-(trifluoromethyl)benzene-1,2-diol
• AKOS022193560
• SY299579
• 4-(trifluoromethyl)catechol
• CS-0451820

• Inchi： 1S/C7H5F3O2/c8-7(9,10)4-1-2-5(11)6(12)3-4/h1-3,11-12H
• InChI Key： RZFLJQHPAGLLPF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)O)O)(F)F

Computed Properties

• Exact Mass: 178.02415
• Monoisotopic Mass: 178.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46